Cas no 1933616-04-6 (5-[(Cyclobutylamino)carbonyl]-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-[(Cyclobutylamino)carbonyl]-1H-pyrrole-2-carboxylic acid
• CAS No: 1933616-04-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5452725
• PubChem ID: 127019671
• Update Time: 2023-08-27

5-[(Cyclobutylamino)carbonyl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5203585
• 5-(Cyclobutylcarbamoyl)-1H-pyrrole-2-carboxylic acid
• 1933616-04-6
• Z2197125887
• 5-[(Cyclobutylamino)carbonyl]-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C10H12N2O3/c13-9(11-6-2-1-3-6)7-4-5-8(12-7)10(14)15/h4-6,12H,1-3H2,(H,11,13)(H,14,15)
• InChI Key： CTJGYTBKPFQGGP-UHFFFAOYSA-N
• SMILES： N1C(C(NC2CCC2)=O)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.1±35.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)